Cas no 894-71-3 (Nortriptyline hydrochloride)

Nortriptyline hydrochloride is a tricyclic antidepressant (TCA) primarily used in the treatment of major depressive disorder and neuropathic pain. As the active metabolite of amitriptyline, it exhibits comparable efficacy with potentially improved tolerability due to reduced anticholinergic and sedative effects. Its mechanism of action involves inhibition of norepinephrine and serotonin reuptake, enhancing neurotransmission. The hydrochloride salt form ensures stability and solubility for pharmaceutical formulations. Nortriptyline hydrochloride is well-characterized pharmacokinetically, with a predictable half-life facilitating once-daily dosing. It is also employed off-label for migraine prophylaxis and certain anxiety disorders. The compound is available in standardized tablet and liquid formulations, with established therapeutic drug monitoring protocols to optimize dosing.

Additional information on Nortriptyline hydrochloride

Recent Advances in Nortriptyline Hydrochloride (894-71-3) Research: A Comprehensive Review

Nortriptyline hydrochloride (CAS: 894-71-3), a tricyclic antidepressant (TCA), has been the subject of extensive research due to its therapeutic potential in treating depression, neuropathic pain, and other neurological disorders. Recent studies have focused on its pharmacokinetics, mechanisms of action, and novel applications in precision medicine. This review synthesizes the latest findings to provide a comprehensive update on the current state of research.

One of the key areas of investigation has been the optimization of Nortriptyline hydrochloride's bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics explored the use of nanotechnology-based delivery systems to enhance the drug's solubility and targeted delivery. The study reported a significant improvement in bioavailability when Nortriptyline hydrochloride was encapsulated in polymeric nanoparticles, suggesting a promising avenue for future formulations.

Another groundbreaking study, published in Molecular Psychiatry in early 2024, investigated the role of Nortriptyline hydrochloride in modulating neuroinflammation. The researchers identified that the drug exerts its antidepressant effects partly through the inhibition of pro-inflammatory cytokines in the central nervous system. This finding not only elucidates a novel mechanism of action but also opens new possibilities for treating inflammatory-related mood disorders.

In addition to its primary indications, recent research has explored the repurposing of Nortriptyline hydrochloride for other conditions. A clinical trial conducted in 2023 demonstrated its efficacy in managing chemotherapy-induced peripheral neuropathy (CIPN). Patients treated with Nortriptyline hydrochloride reported a significant reduction in pain scores compared to the placebo group, highlighting its potential as a multi-functional therapeutic agent.

Despite these advancements, challenges remain in the clinical application of Nortriptyline hydrochloride. Variability in patient response and side effects such as dry mouth and dizziness continue to be areas of concern. Ongoing research aims to address these issues through pharmacogenomic studies and the development of personalized dosing regimens. A recent meta-analysis published in Clinical Pharmacokinetics emphasized the importance of genetic profiling to predict individual responses to the drug, paving the way for more tailored treatments.

In conclusion, the latest research on Nortriptyline hydrochloride (894-71-3) underscores its enduring relevance in the field of neuropharmacology. Innovations in drug delivery, mechanistic insights, and repurposing efforts are expanding its therapeutic potential. Future studies should focus on overcoming existing limitations to maximize patient benefits and ensure safer, more effective use of this versatile compound.
